Cas no 70998-42-4 (Benzamide, 4-amino-N-(4-bromophenyl)-)
70998-42-4 structure
Product Name:Benzamide, 4-amino-N-(4-bromophenyl)-
CAS No:70998-42-4
MF:C13H11BrN2O
MW:291.143242120743
CID:546282
PubChem ID:3329362
Update Time:2025-04-19
Benzamide, 4-amino-N-(4-bromophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, 4-amino-N-(4-bromophenyl)-
- 4-amino-N-(4-bromophenyl)benzamide
- DTXSID90391510
- 70998-42-4
- F70021
- AKOS000140546
-
- Inchi: 1S/C13H11BrN2O/c14-10-3-7-12(8-4-10)16-13(17)9-1-5-11(15)6-2-9/h1-8H,15H2,(H,16,17)
- InChI Key: JAANJKPYZTUMJB-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)NC(C1C=CC(=CC=1)N)=O
Computed Properties
- Exact Mass: 290.00553
- Monoisotopic Mass: 290.00548g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- PSA: 55.12
Benzamide, 4-amino-N-(4-bromophenyl)- Related Literature
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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